Cas no 72776-05-7 (benzyl (2S)-4-oxoazetidine-2-carboxylate)
72776-05-7 structure
Product Name:benzyl (2S)-4-oxoazetidine-2-carboxylate
CAS No:72776-05-7
MF:C11H11NO3
MW:205.209943056107
MDL:MFCD00798164
CID:59380
PubChem ID:24870544
Update Time:2025-04-18
benzyl (2S)-4-oxoazetidine-2-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- (S)-Benzyl 4-oxoazetidine-2-carboxylate
- Benzyl (S)-4-oxo-2-azetidinecarboxylate
- (S)-BENZYL 2-AZETIDINONE-4-CARBOXYLATE
- benzyl (2S)-4-oxoazetidine-2-carboxylate
- Benzyl (S)-(?)-4-oxo-2-azetidinecarboxylate
- Benzyl (S)-(-)-4-oxo-2-azetidinecarboxylate
- 2-Azetidinecarboxylic acid, 4-oxo-, phenylmethyl ester, (2S)-
- phenylmethyl (2S)-4-oxoazetidine-2-carboxylate
- BENZYL (S)-4-OXOAZETIDINE-2-CARBOXYLATE
- PubChem8706
- (S)-benzyl4-oxoazetidine-2-carboxylate
- WGLLBHSIXLWVFU-VIFPVBQESA-N
- AKOS000280692
- AE-641/08488035
- 72776-05-7
- AKOS005259568
- MFCD00798164
- FD15011
- Benzyl (S)-(-)-4-oxo-2-azetidinecarboxylate, 97%
- AS-64296
- AM20041085
- SCHEMBL6866934
- DTXSID50352046
- A9441
- CS-0038817
- (S)-benzyl 4-oxo-2-azetidine-carboxylate
- AC-7731
- (s)-4-(benzyloxycarbonyl)-2-azetidinone
-
- MDL： MFCD00798164
- Inchi： 1S/C11H11NO3/c13-10-6-9(12-10)11(14)15-7-8-4-2-1-3-5-8/h1-5,9H,6-7H2,(H,12,13)/t9-/m0/s1
- InChI Key： WGLLBHSIXLWVFU-VIFPVBQESA-N
- SMILES： O(CC1C=CC=CC=1)C([C@@H]1CC(N1)=O)=O
Computed Properties
- Exact Mass: 205.07400
- Monoisotopic Mass: 205.07389321g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 4
- Complexity: 259
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 3
- XLogP3: 0.7
- Topological Polar Surface Area: 55.4
Experimental Properties
- Melting Point: 137-140 °C (lit.)
- PSA: 55.40000
- LogP: 0.94710
- Specific Rotation: -42.5 º (c=3, CHCl3)
- Optical Activity: [α]21/D −44°, c = 3.3 in chloroform
benzyl (2S)-4-oxoazetidine-2-carboxylate Security Information
- Hazardous Material transportation number：NONH for all modes of transport
- WGK Germany：3
- Safety Instruction： S24/25
- Safety Term：S24/25
benzyl (2S)-4-oxoazetidine-2-carboxylate Customs Data
- HS CODE：2933790090
- Customs Data：
China Customs Code:
2933790090Overview:
2933790090 Other lactams. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:9.0% general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933790090. other lactams. VAT:17.0%. Tax rebate rate:9.0%. . MFN tariff:9.0%. General tariff:20.0%
benzyl (2S)-4-oxoazetidine-2-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM200379-5g |
(S)-Benzyl 2-azetidinone-4-carboxylate |
72776-05-7 | 95% | 5g |
$252 | 2021-06-09 | |
| Alichem | A019139576-5g |
(S)-Benzyl 4-oxoazetidine-2-carboxylate |
72776-05-7 | 95% | 5g |
$291.60 | 2023-09-01 | |
| Chemenu | CM200379-1g |
(S)-Benzyl 2-azetidinone-4-carboxylate |
72776-05-7 | 95% | 1g |
$*** | 2023-05-29 | |
| Chemenu | CM200379-5g |
(S)-Benzyl 2-azetidinone-4-carboxylate |
72776-05-7 | 95% | 5g |
$*** | 2023-05-29 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | S919730-250mg |
(S)-BENZYL 2-AZETIDINONE-4-CARBOXYLATE |
72776-05-7 | 97% | 250mg |
￥374.40 | 2022-08-31 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | S919730-1g |
(S)-BENZYL 2-AZETIDINONE-4-CARBOXYLATE |
72776-05-7 | 97% | 1g |
￥961.20 | 2022-08-31 | |
| abcr | AB446702-250 mg |
(S)-Benzyl 4-oxoazetidine-2-carboxylate; . |
72776-05-7 | 250MG |
€196.30 | 2023-07-18 | ||
| abcr | AB446702-1 g |
(S)-Benzyl 4-oxoazetidine-2-carboxylate; . |
72776-05-7 | 1g |
€262.70 | 2023-07-18 | ||
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | 468975-5G |
benzyl (2S)-4-oxoazetidine-2-carboxylate |
72776-05-7 | 5g |
¥1771.58 | 2023-12-06 | ||
| Fluorochem | 219752-250mg |
S)-Benzyl 4-oxoazetidine-2-carboxylate |
72776-05-7 | 95% | 250mg |
￡29.00 | 2022-03-01 |
benzyl (2S)-4-oxoazetidine-2-carboxylate Related Literature
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
Ying Li,Weirong Yao,Yunfei Xie,Renjun Pei RSC Adv., 2015,5, 98724-98729
-
Tong Xu,Dongwei Ma,Chengbo Li,Qian Liu,Siyu Lu,Abdullah M. Asiri,Chun Yang,Xuping Sun Chem. Commun., 2020,56, 3673-3676
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